Cas no 130603-59-7 (Piperafizine A)

• Product Name: Piperafizine A
• CAS No: 130603-59-7
• MF: C₁₉H₁₆N₂O₂
• MW: 304.342544555664
• CID: 161334
• Update Time: 2025-05-26

Piperafizine A Chemical and Physical Properties

Names and Identifiers

• 2,5-Piperazinedione,1-methyl-3,6-bis(phenylmethylene)-, (3Z,6Z)-
• piperafizine A
• (3Z,6Z)-1-methyl-3,6-bis(phenylmethylidene)piperazine-2,5-dione
• 2,5-Piperazinedione, 1-methyl-3,6-bis(phenylmethylene)-, (Z,Z)-
• 3,6-Dibenzylidene-1-methyl-2,5-dioxopiperazine
• Piperafizine A

• Inchi： 1S/C19H16N2O2/c1-21-17(13-15-10-6-3-7-11-15)18(22)20-16(19(21)23)12-14-8-4-2-5-9-14/h2-13H,1H3,(H,20,22)/b16-12-,17-13-
• InChI Key： DILBTCUXPAXMSM-MCOFMCJXSA-N
• SMILES： O=C1/C(=C/C2C=CC=CC=2)/NC(/C(=C/C2C=CC=CC=2)/N1C)=O

Computed Properties

• Exact Mass: 304.12128
• Monoisotopic Mass: 304.121178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4

Experimental Properties

• Density: 1.257
• Boiling Point: 613.1°Cat760mmHg
• Flash Point: 324.6°C
• Refractive Index: 1.681
• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on Piperafizine A

Exploring Piperafizine A (CAS No. 130603-59-7): A Comprehensive Overview of Its Properties and Applications

In the realm of bioactive natural products, Piperafizine A (CAS No. 130603-59-7) stands out as a compound of significant interest. Derived from the Piper genus, this alkaloid has garnered attention for its unique structural features and potential biological activities. Researchers and pharmaceutical enthusiasts alike are increasingly curious about its mechanisms, applications, and the latest advancements in its study. This article delves deep into the science behind Piperafizine A, addressing common queries and aligning with trending topics in natural product chemistry.

The chemical structure of Piperafizine A is characterized by a complex heterocyclic framework, which contributes to its bioactive potential. With the growing demand for plant-derived therapeutics, compounds like Piperafizine A are being explored for their roles in modulating cellular pathways. Recent studies suggest its involvement in antioxidant and anti-inflammatory processes, making it a hot topic in discussions about natural alternatives for wellness. The CAS No. 130603-59-7 serves as a critical identifier for researchers sourcing this compound for experimental or developmental purposes.

One of the most frequently asked questions about Piperafizine A revolves around its bioavailability and stability. Given the surge in interest for bioactive compounds with low toxicity, this alkaloid’s pharmacokinetic profile is under rigorous investigation. Preliminary data indicate that its solubility and absorption rates may vary depending on formulation techniques, a key consideration for future drug development. Additionally, the compound’s interaction with enzymes like cytochrome P450 is a trending subtopic in pharmacogenomics research.

From an industrial perspective, the extraction and synthesis of Piperafizine A (CAS No. 130603-59-7) present both challenges and opportunities. Modern techniques such as green chemistry approaches and enzymatic catalysis are being tested to optimize yield and purity. These methods align with the global push for sustainable practices in chemical manufacturing, a theme resonating strongly in academic and corporate circles. Furthermore, the compound’s potential synergy with other phytochemicals is a subject of ongoing exploration, particularly in the context of herbal medicine formulations.

In the digital age, search trends reveal a growing curiosity about Piperafizine A’s role in neuroprotection and metabolic health. These niches reflect broader societal concerns about aging populations and lifestyle-related diseases. While conclusive clinical evidence remains limited, preclinical studies highlight the compound’s ability to influence signaling pathways linked to neurodegeneration and glucose metabolism. Such findings position Piperafizine A as a candidate for further research in these high-impact areas.

To summarize, Piperafizine A (CAS No. 130603-59-7) exemplifies the untapped potential of plant-derived alkaloids. Its multifaceted applications—from drug discovery to nutraceuticals—make it a compelling subject for scientists and health enthusiasts. As research progresses, staying updated on its developments will be crucial for stakeholders across disciplines. This article underscores the importance of integrating traditional knowledge with cutting-edge science to unlock the full promise of Piperafizine A.